Cas no 652172-94-6 (Cyclohexanecarboxylic acid, 1-[(cyclohexylcarbonyl)amino]-(9ci))

• Product Name: Cyclohexanecarboxylic acid, 1-[(cyclohexylcarbonyl)amino]-(9ci)
• CAS No: 652172-94-6
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 2183112
• PubChem ID: 24693838
• Update Time: 2025-04-21

Cyclohexanecarboxylic acid, 1-[(cyclohexylcarbonyl)amino]-(9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[(cyclohexylcarbonyl)amino]-(9ci)
• 652172-94-6
• SCHEMBL1842644
• DB-286359
• Cyclohexanecarboxylic acid, 1-[(cyclohexylcarbonyl)amino]-
• AKOS000175417

• Inchi： 1S/C14H23NO3/c16-12(11-7-3-1-4-8-11)15-14(13(17)18)9-5-2-6-10-14/h11H,1-10H2,(H,15,16)(H,17,18)
• InChI Key： LITAGYVSRAFIEC-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 253.16779360Da
• Monoisotopic Mass: 253.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų